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Introduction

Valategrast (also known as R-411) is an orally administered small molecule prodrug that is
rapidly and completely converted in the body to its active metabolite, RO0270608.[1] This
active form is a potent dual antagonist of the integrins a4p31 (Very Late Antigen-4, VLA-4) and
0a4p37.[2][3] These integrins are key adhesion molecules expressed on the surface of
leukocytes, including T-lymphocytes. They play a critical role in mediating the adhesion of
these cells to the vascular endothelium and their subsequent migration into tissues, a process
central to the inflammatory response in various diseases.

The primary ligand for a431 on endothelial cells is Vascular Cell Adhesion Molecule-1 (VCAM-
1).[4][5] The interaction between o431 on T-cells and VCAM-1 on endothelial cells is a crucial
step in the recruitment of T-cells to sites of inflammation. By blocking this interaction,
Valategrast's active metabolite, RO0270608, effectively inhibits T-cell adhesion and trafficking,
thereby exerting an anti-inflammatory effect. Valategrast has been investigated for its
therapeutic potential in inflammatory conditions such as asthma and Crohn's disease.

Quantitative Data Summary

While specific IC50 or EC50 values for Valategrast's active metabolite, RO0270608, in T-cell
adhesion assays are not readily available in the public domain, preclinical studies have
demonstrated its high potency. The active metabolite has been shown to immediately reverse
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the binding of leukocytes to VCAM-1, indicating a rapid and effective blockade of the
0431/VCAM-1 interaction.
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Signaling Pathway of Valategrast-Mediated
Inhibition of T-Cell Adhesion

The following diagram illustrates the mechanism by which Valategrast's active metabolite,
RO0270608, inhibits T-cell adhesion to endothelial cells.
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Valategrast (Prodrug) RO0270608 (Active Metabolite)

Blocks Binding

04p1 (VLA-4) Integrin VCAM-1 Endothelial Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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